Cas no 99365-44-3 (2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-)

• Product Name: 2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-
• CAS No: 99365-44-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD22376155
• CID: 750251
• PubChem ID: 67331065
• Update Time: 2025-10-23

2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-
• 1-acetyl-6-bromo-3H-indol-2-one
• AKOS037644214
• DTXSID90736841
• 1-Acetyl-6-bromoindolin-2-one
• F53115
• 2H-Indol-2-one,1-acetyl-6-bromo-1,3-dihydro-
• SCHEMBL2242159
• 1-acetyl-6-bromo-2-indolinone
• MFCD22376155
• 1-acetyl-6-bromo-1,3-dihydro-2h-indol-2-one
• 99365-44-3
• AS-48740
• OIGKNMUGQDFQBT-UHFFFAOYSA-N
• SY244567

• MDL： MFCD22376155
• Inchi： 1S/C10H8BrNO2/c1-6(13)12-9-5-8(11)3-2-7(9)4-10(12)14/h2-3,5H,4H2,1H3
• InChI Key： OIGKNMUGQDFQBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CC(N(C(C)=O)C=2C=1)=O

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-

Introduction to 2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro (CAS No. 99365-44-3) and Its Emerging Applications in Chemical Biology

2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro (CAS No. 99365-44-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indole derivative family, which is well-known for its broad spectrum of pharmacological applications. The presence of both acetyl and bromo substituents in its molecular structure enhances its versatility, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural framework of 2H-indol-2-one provides a rich platform for functionalization, enabling researchers to explore diverse chemical modifications that can modulate its biological effects. The acetyl group at the 1-position introduces a polar moiety that can influence solubility and binding interactions, while the bromo group at the 6-position serves as a reactive handle for further derivatization via cross-coupling reactions. These features make 1-acetyl-6-bromo-1,3-dihydroindole particularly useful in the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their ability to interact with various biological targets. For instance, studies have demonstrated that indole-based compounds can modulate enzyme activity, receptor binding, and signal transduction pathways. Among these derivatives, 2H-indol-2-one analogs have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The acetyl and bromo substituents in 1-acetyl-6-bromo-1,3-dihydroindole may enhance its binding affinity to these targets by optimizing steric and electronic interactions.

One of the most compelling aspects of 1-acetyl-6-bromo-1,3-dihydroindole is its utility as a building block in the synthesis of more sophisticated bioactive molecules. Researchers have leveraged its reactive sites to develop novel compounds with improved pharmacokinetic properties and reduced toxicity. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the bromo-substituted position, generating derivatives with enhanced biological activity. Such modifications are particularly relevant in the development of next-generation anticancer agents that require precise targeting of disease-causing pathways.

The pharmaceutical industry has also shown interest in 2H-indol-2-one derivatives due to their potential as scaffolds for drug candidates targeting neurological disorders. Preliminary studies suggest that certain indole-based compounds can modulate neurotransmitter release and receptor function, making them candidates for treating conditions such as depression and epilepsy. The acetyl group in 1-acetyl-6-bromo-1,3-dihydroindole may play a critical role in modulating these effects by influencing the compound's ability to cross the blood-brain barrier or interact with specific neurotransmitter receptors.

Advances in computational chemistry have further accelerated the exploration of 1-acetyl-6-bromo-1,3-dihydroindole as a drug-like scaffold. Molecular modeling studies have been instrumental in predicting how structural modifications can optimize binding affinity to biological targets. These insights have guided experimental efforts toward the development of more potent and selective inhibitors. For instance, virtual screening techniques have been used to identify derivatives of 2H-indol-2-one that exhibit high affinity for protein kinases involved in cancer metabolism.

The synthesis of 1-acetyl-6-bromo-1,3-dihydroindole itself presents an interesting challenge for organic chemists due to its complex functionalization requirements. However, modern synthetic methodologies have made it increasingly accessible for research purposes. Techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have streamlined the preparation process, enabling researchers to focus on downstream applications rather than synthetic hurdles.

In conclusion,2H-indol-2-one, 1-acetyl-6-bromo-, is a versatile compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,CAS No. 99365-44-3 will undoubtedly remain a key reference point for scientists exploring the therapeutic potential of indole-based molecules.